Cas no 3326-31-6 (6-FITC)

• Product Name: 6-FITC
• CAS No: 3326-31-6
• MF: C₂₁H₁₁NO₅S
• MW: 389.380744218826
• MDL: MFCD00041838
• CID: 44037
• PubChem ID: 15764346
• Update Time: 2025-04-18

6-FITC Chemical and Physical Properties

Names and Identifiers

• Fluorescein 6-isothiocyanate
• 3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• 6-FITC
• 6-Fluorescein Isothiocyanate
• FLUORESCEIN-4-ISOTHIOCYANATE (FITC-II),
• UNII-360X6ZS9ZB
• GV8X3YGM7Q
• HY-66020
• Q27256505
• 3',6'-Dihydroxy-5(or 6)-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• PD012215
• 3',6'-Dihydroxy-6-isothiocyanatospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• UNII-GV8X3YGM7Q
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-dihydroxy-4-isothiocyanato-
• 3',6'-Dihydroxy-4-isothiocyanatospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• AKOS040741008
• 3',6'-dihydroxy-7-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
• A897913
• 3326-31-6
• Fluorescein 4-isothiocyanate
• 3',6'-Dihydroxy-4-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• SCHEMBL16544
• FITC-II
• G12106
• GLXC-10849

• MDL： MFCD00041838
• Inchi： 1S/C21H11NO5S/c23-11-4-6-13-17(8-11)26-18-9-12(24)5-7-14(18)21(13)15-2-1-3-16(22-10-28)19(15)20(25)27-21/h1-9,23-24H
• InChI Key： NUKUMXUIWPGENW-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC2=C1C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O

Computed Properties

• Exact Mass: 389.03579362g/mol
• Monoisotopic Mass: 389.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 719.1±60.0 °C at 760 mmHg
• Flash Point: 388.7±32.9 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 35 mg/mL(89.89 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.

6-FITC Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light, stored under nitrogen